Cas no 351332-35-9 (1-Benzyl-3,6-diazatricyclo4.3.1.1~3,8~undecan-9-one)

• Product Name: 1-Benzyl-3,6-diazatricyclo4.3.1.1~3,8~undecan-9-one
• CAS No: 351332-35-9
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• MDL: MFCD00718010
• CID: 1085505
• PubChem ID: 1794937
• Update Time: 2025-04-20

1-Benzyl-3,6-diazatricyclo4.3.1.1~3,8~undecan-9-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3,6-diazatricyclo[4.3.1.13,8]undecan-9-one
• 1-benzyl-3,6-diazatricyclo[4.3.1.1~3,8~]undecan-9-one(SALTDATA: FREE)
• STK395435
• 1-benzyl-3,6-diazatricyclo[4.3.1.1~3,8~]undecan-9-one
• AC1LX5T4
• CTK4H3724
• MolPort-002-115-589
• MolPort-002-511-590
• Oprea1_432486
• Oprea1_805698
• STOCK1N-12483
• MFCD00718010
• 1-BENZYL-3,6-DIAZATRICYCLO[4.3.1.1(3),?]UNDECAN-9-ONE
• DTXSID20365163
• AKOS005433770
• BS-36744
• DB-206601
• 351332-35-9
• DB-211181
• 5-Bromo-1,3-dihydro-3,3-dimethyl-2h-pyrrolo[2,3-b]pyridin-2-one
• 1-Benzyl-3,6-diazatricyclo[4.3.1.1>3,8>]undecan-9-one
• CHEMBRDG-BB 5473191
• 1-Benzyl-3,6-diazatricyclo[4.3.1.1(3,8)]undecan-9-one
• 1-Benzyl-3,6-diazatricyclo4.3.1.1~3,8~undecan-9-one

• MDL： MFCD00718010
• Inchi： 1S/C16H20N2O/c19-15-14-9-17-6-7-18(10-14)12-16(15,11-17)8-13-4-2-1-3-5-13/h1-5,14H,6-12H2
• InChI Key： SYTTZHPHENTYSR-UHFFFAOYSA-N
• SMILES： O=C1C2CN3CCN(C2)CC1(CC1C=CC=CC=1)C3

Computed Properties

• Exact Mass: 256.15800
• Monoisotopic Mass: 256.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 407.8±35.0 °C at 760 mmHg
• Flash Point: 179.8±18.3 °C
• PSA: 23.55000
• LogP: 0.92140
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Benzyl-3,6-diazatricyclo4.3.1.1~3,8~undecan-9-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines